Cas no 2377609-94-2 ((2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid)

(2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid is a boronic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected methylamino group at the 2-position of a pyridinyl ring. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The Boc group enhances stability, facilitating handling and storage, while the boronic acid moiety ensures efficient reactivity with aryl halides under mild conditions. Its pyridine scaffold offers potential for further functionalization, making it valuable in pharmaceutical and agrochemical research. The product is characterized by high purity and consistent performance, supporting applications in medicinal chemistry and materials science. Proper storage under inert conditions is recommended to maintain stability.
(2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid structure
2377609-94-2 structure
Product Name:(2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid
CAS No:2377609-94-2
MF:C11H17BN2O4
MW:252.074682950974
CID:5520135
PubChem ID:154897675
Update Time:2026-03-10

(2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • [2-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridin-4-yl]boronic acid
    • 2-{[(TERT-BUTOXY)CARBONYL](METHYL)AMINOPYRIDINE-4-BORONIC ACID
    • 2377609-94-2
    • AT14938
    • BS-35199
    • (2-{[(tert-butoxy)carbonyl](methyl)amino}pyridin-4-yl)boronic acid
    • starbld0042264
    • (2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid
    • CS-0178223
    • 2-{[(tert-butoxy)carbonyl](methyl)amino}pyridine-4-boronic acid
    • MFCD31726384
    • 2-[(tert-butoxycarbonyl)(methyl)amino]pyridin-4-ylboronic acid
    • Inchi: 1S/C11H17BN2O4/c1-11(2,3)18-10(15)14(4)9-7-8(12(16)17)5-6-13-9/h5-7,16-17H,1-4H3
    • InChI Key: VWRCIWLKYIWMFN-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C1C=C(B(O)O)C=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 252.1281372g/mol
  • Monoisotopic Mass: 252.1281372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.9Ų

(2-((tert-Butoxycarbonyl)(methyl)amino)pyridin-4-yl)boronic acid Pricemore >>

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abcr
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abcr
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